Cas no 103217-78-3 (1,1,2,2,3,3,3-heptafluoro-n,n-bis(trifluoromethyl)propan-1-amine)

1,1,2,2,3,3,3-heptafluoro-n,n-bis(trifluoromethyl)propan-1-amine structure
103217-78-3 structure
Product Name:1,1,2,2,3,3,3-heptafluoro-n,n-bis(trifluoromethyl)propan-1-amine
CAS No:103217-78-3
MF:C5F13N
MW:321.03944683075
CID:1136292
Update Time:2022-07-27

1,1,2,2,3,3,3-heptafluoro-n,n-bis(trifluoromethyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1,1,2,2,3,3,3-heptafluoro-n,n-bis(trifluoromethyl)propan-1-amine
    • perfluoro(N,N-dimethyl-n-propylamine)
    • 1-Propanamine, 1,1,2,2,3,3,3-heptafluoro-N,N-bis(trifluoromethyl)-
    • AGN-PC-00MV0F
    • F-N,N-dimethyl-N-propylamine
    • CTK0G7177
    • ACMC-20m63i
    • perfluoro(N,N-dimethylpropylamine)
    • Perfluor-N,N-dimethyl-propylamin
    • perfluoro(N,N-dimethyl-n-propylamine); 1-Propanamine, 1,1,2,2,3,3,3-heptafluoro-N,N-bis(trifluoromethyl)-; AGN-PC-00MV0F; F-N,N-dimethyl-N-propylamine; CTK0G7177; ACMC-20m63i; perfluoro(N,N-dimethylpropylamine); Perfluor-N,N-dimethyl-propylamin;
    • Inchi: 1S/C5F13N/c6-1(7,2(8,9)10)3(11,12)19(4(13,14)15)5(16,17)18
    • InChI Key: DHRZPDVVADNSCB-UHFFFAOYSA-N
    • SMILES: C(F)(F)(N(C(F)(F)F)C(F)(F)F)C(F)(F)C(F)(F)F

Computed Properties

  • Exact Mass: 320.982315g/mol
  • Monoisotopic Mass: 320.982315g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 321.04g/mol
  • XLogP3: 5.2
  • Topological Polar Surface Area: 3.2Ų
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